Cas no 1432680-53-9 (2-methyl-2-(trifluoromethyl)piperidine)

• Product Name: 2-methyl-2-(trifluoromethyl)piperidine
• CAS No: 1432680-53-9
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5100763
• PubChem ID: 71758522
• Update Time: 2026-03-03

2-methyl-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoromethyl)piperidine

• Inchi： 1S/C7H12F3N/c1-6(7(8,9)10)4-2-3-5-11-6/h11H,2-5H2,1H3
• InChI Key： NFFXKDZICOQUPL-UHFFFAOYSA-N
• SMILES： N1CCCCC1(C)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-methyl-2-(trifluoromethyl)piperidine

Exploring the Properties and Applications of 2-Methyl-2-(Trifluoromethyl)Piperidine (CAS No. 1432680-53-9)

The chemical compound 2-methyl-2-(trifluoromethyl)piperidine (CAS No. 1432680-53-9) is a specialized piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a methyl group and a trifluoromethyl group attached to the piperidine ring, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to influence the pharmacokinetic properties of target molecules.

One of the most searched questions about 2-methyl-2-(trifluoromethyl)piperidine is: "What are the synthetic applications of trifluoromethylated piperidines?" This reflects the growing demand for fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in this compound is particularly noteworthy, as it can significantly alter the electronic and lipophilic properties of drug candidates, making them more effective in biological systems.

Recent studies highlight the role of 2-methyl-2-(trifluoromethyl)piperidine in the development of CNS-targeting drugs. Its structural similarity to other bioactive piperidine derivatives makes it a promising candidate for treating neurological disorders. Additionally, its low toxicity profile and high chemical stability have made it a preferred choice for researchers working on next-generation therapeutics.

From an industrial perspective, the demand for custom synthesis of 2-methyl-2-(trifluoromethyl)piperidine has surged, particularly in the contract research organization (CRO) sector. Companies specializing in fine chemical synthesis are increasingly offering this compound as part of their catalog, catering to the needs of pharmaceutical developers. The compound's CAS number 1432680-53-9 is frequently searched in chemical databases, underscoring its importance in modern synthetic workflows.

Another trending topic related to this compound is its potential in agrochemical formulations. The trifluoromethyl group is known to enhance the pesticidal activity of certain molecules, and researchers are exploring whether 2-methyl-2-(trifluoromethyl)piperidine can serve as a key intermediate in developing new crop protection agents. This aligns with the broader industry shift toward sustainable agriculture and eco-friendly pesticides.

For those interested in the physical and chemical properties of 2-methyl-2-(trifluoromethyl)piperidine, available data suggests it is a liquid at room temperature with moderate solubility in organic solvents. Its boiling point and molecular weight are critical parameters for researchers optimizing synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound, ensuring its purity and consistency in laboratory applications.

In summary, 2-methyl-2-(trifluoromethyl)piperidine (CAS No. 1432680-53-9) is a versatile and highly sought-after compound in both pharmaceutical and agrochemical research. Its unique structural features, combined with its broad applicability, make it a valuable asset for scientists and industrial chemists alike. As the demand for fluorinated building blocks continues to rise, this compound is poised to play an even more significant role in advancing drug discovery and sustainable agriculture.